Cas no 131274-16-3 (1-2-(2-aminoethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione)

1-2-(2-Aminoethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione is a functionalized maleimide derivative with a reactive amine-terminated spacer. Its key advantage lies in its bifunctional reactivity: the maleimide group readily undergoes Michael addition with thiols, while the primary amine enables conjugation with carboxyl or other electrophilic groups via amide bond formation. This compound is particularly useful in bioconjugation and polymer chemistry, offering controlled crosslinking capabilities. The ethylene glycol spacer enhances solubility in aqueous and organic media, improving reaction efficiency. Its stability under mild conditions makes it suitable for applications in peptide modification, surface functionalization, and the synthesis of advanced biomaterials. The product is typically handled under inert conditions to preserve reactivity.
1-2-(2-aminoethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione structure
131274-16-3 structure
Product Name:1-2-(2-aminoethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione
CAS No:131274-16-3
MF:C8H12N2O3
MW:184.192481994629
CID:3165825
PubChem ID:53691548
Update Time:2025-05-22

1-2-(2-aminoethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1-2-(2-aminoethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione
    • 131274-16-3
    • SCHEMBL7943421
    • SB75239
    • 1-[2-(2-aminoethoxy)ethyl]pyrrole-2,5-dione
    • CS-0184657
    • 1-(2-(2-aminoethoxy)ethyl)-1H-pyrrole-2,5-dione
    • 1-[2-(2-Aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione
    • EN300-151855
    • 1H-Pyrrole-2,5-dione, 1-[2-(2-aminoethoxy)ethyl]-
    • DB-111109
    • Inchi: 1S/C8H12N2O3/c9-3-5-13-6-4-10-7(11)1-2-8(10)12/h1-2H,3-6,9H2
    • InChI Key: BNOJEMQYBHYBBX-UHFFFAOYSA-N
    • SMILES: O(CCN)CCN1C(C=CC1=O)=O

Computed Properties

  • Exact Mass: 184.08479225Da
  • Monoisotopic Mass: 184.08479225Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 72.6Ų

1-2-(2-aminoethoxy)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-151855-0.05g
1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione
131274-16-3
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$1236.0 2023-06-08
Enamine
EN300-151855-0.1g
1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione
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Enamine
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$1354.0 2023-06-08
Enamine
EN300-151855-0.5g
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$1412.0 2023-06-08
Enamine
EN300-151855-1.0g
1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione
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$1472.0 2023-06-08
Enamine
EN300-151855-2.5g
1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione
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$2884.0 2023-06-08
Enamine
EN300-151855-5.0g
1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione
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$4267.0 2023-06-08
Enamine
EN300-151855-10.0g
1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione
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$6328.0 2023-06-08
Enamine
EN300-151855-50mg
1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione
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$1236.0 2023-09-27
Enamine
EN300-151855-100mg
1-[2-(2-aminoethoxy)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione
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$1295.0 2023-09-27
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